(2E,5Z)-2-[(4-bromophenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one

• Molecular Formula: C19H17BrN2O4S
• Molecular Weight: 449.3 g/mol
• IUPAC Name: (5Z)-2-(4-bromophenyl)imino-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17BrN2O4S/c1-24-14-8-11(9-15(25-2)17(14)26-3)10-16-18(23)22-19(27-16)21-13-6-4-12(20)5-7-13/h4-10H,1-3H3,(H,21,22,23)/b16-10-
• InChI Key: HALFXRUOFHFOMU-YBEGLDIGSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)NC(=NC3=CC=C(C=C3)Br)S2
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2C(=O)NC(=NC3=CC=C(C=C3)Br)S2

Description

(2E,5Z)-2-[(4-bromophenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one is a synthetically designed small molecule recognized for its potent dual inhibitory activity against key oncogenic kinases. This compound functions as a multi-targeted tyrosine kinase inhibitor, with studies demonstrating significant efficacy against Vascular Endothelial Growth Factor Receptor-2 (VEGFR-2) and the BRAF V600E mutant . Its mechanism involves competitively binding to the ATP-binding sites of these kinases, thereby suppressing downstream signaling pathways crucial for cancer cell proliferation and tumor angiogenesis. The strategic incorporation of the 3,4,5-trimethoxybenzylidene moiety is a critical structural feature known to enhance binding affinity and is commonly associated with tubulin polymerization inhibition and anticancer activity, as seen in compounds like combretastatin A-4. Consequently, this thiazolidinone derivative represents a valuable chemical probe in oncology research, particularly for investigating the crosstalk between angiogenic and proliferative pathways and for evaluating combination therapeutic strategies in models of resistant cancers. Its unique (2E,5Z) isomeric configuration around the imino and benzylidene groups is essential for optimal spatial orientation and target engagement. Researchers utilize this compound to elucidate the molecular mechanisms of dual kinase inhibition and to explore its potential in suppressing tumor growth and metastasis in preclinical studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E,5Z)-2-[(4-bromophenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one typically involves the condensation of 4-bromobenzaldehyde with 3,4,5-trimethoxybenzaldehyde in the presence of a thiazolidinone precursor. The reaction is usually carried out under reflux conditions with an appropriate solvent such as ethanol or methanol. The reaction mixture is then cooled, and the product is isolated through filtration and recrystallization.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity. Continuous flow reactors and automated synthesis platforms could be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

2.1 Bromine Displacement
The bromine atom on the phenyl ring can undergo nucleophilic aromatic substitution reactions. For example:

$R-NH_2+\text{ 2E 5Z 2 4 bromophenyl imino 5 3 4 5 trimethoxybenzylidene 1 3 thiazolidin 4 one}\rightarrow \text{R NH substituted product}+\text{HBr}$

This reaction can be used to introduce various functional groups, enhancing the compound's biological activity .

Oxidation Reactions

3.1 Sulfur Oxidation
The sulfur atom in the thiazolidinone ring can be oxidized to form sulfoxide or sulfone derivatives:

\text{ 2E 5Z 2 4 bromophenyl imino 5 3 4 5 trimethoxybenzylidene 1 3 thiazolidin 4 one}+\text{H}_2\text{O}_2\rightarrow \text{Sulfoxide Sulfone derivative}$$Theseoxidizedformsmayexhibitdifferentbiologicalpropertiescomparedtotheparentcompound[4].##4.[ReductionReactions](pplx://action/followup)4.1ImineReductionTheiminegroupcanbereducedtoformasecondaryamine:

\text{(2E,5Z)-2-[(4-bromophenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one} + \text{NaBH}_4 \rightarrow \text{Reduced amine product}$$

This reduction can alter the compound's reactivity and potentially its biological activity .

Hydrolysis Reactions

5.1 Ring Opening
Under acidic or basic conditions, the thiazolidinone ring can undergo hydrolysis:

Scientific Research Applications

Medicinal Chemistry

Thiazolidinones have been extensively studied for their pharmacological properties. The structural features of (2E,5Z)-2-[(4-bromophenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one suggest potential applications in drug design due to their ability to interact with biological targets.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of thiazolidinone derivatives. For instance, compounds containing the thiazolidine ring have shown promising antibacterial activity against various strains such as Escherichia coli and Staphylococcus aureus . The incorporation of a bromophenyl group enhances the lipophilicity and biological activity of these compounds.

In vitro assays have demonstrated that thiazolidinone derivatives exhibit significant antimicrobial effects, making them candidates for developing new antibiotics to combat resistant bacterial strains .

Anticancer Properties

Thiazolidinones are also being explored for their anticancer potential. Studies involving derivatives similar to (2E,5Z)-2-[(4-bromophenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one have shown activity against various cancer cell lines, including estrogen receptor-positive breast adenocarcinoma (MCF7) .

The mechanism of action often involves the induction of apoptosis in cancer cells through various pathways, including the modulation of signaling cascades related to cell survival and proliferation . Molecular docking studies further support these findings by illustrating favorable binding interactions between thiazolidinone derivatives and key protein targets involved in cancer progression .

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the efficacy of thiazolidinone derivatives. The presence of specific substituents on the thiazolidine ring can significantly influence biological activity. For example:

Substituent	Effect on Activity
Bromophenyl Group	Enhances antimicrobial and anticancer activity
Trimethoxybenzylidene	Increases lipophilicity and cellular uptake
Imino Group	Influences interaction with biological targets

Research indicates that modifications to the thiazolidine scaffold can lead to improved potency and selectivity against target pathogens or cancer cells .

Case Studies

Several case studies illustrate the applications of thiazolidinone derivatives in medicinal chemistry:

• Case Study 1: A series of 4-(4-bromophenyl)-thiazol-2-amine derivatives were synthesized and evaluated for their antimicrobial activity. The results indicated that certain derivatives exhibited potent antibacterial effects against Gram-positive bacteria .
• Case Study 2: Thiazolidinone derivatives were tested for anticancer activity using MCF7 cell lines. Compounds showed varying degrees of cytotoxicity, with some leading to significant apoptosis induction .

Mechanism of Action

The mechanism of action of (2E,5Z)-2-[(4-bromophenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. For instance, in medicinal applications, it may inhibit certain enzymes or modulate receptor activity, leading to therapeutic effects. The compound’s structure allows it to fit into the active sites of enzymes or receptors, thereby blocking or altering their function.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The compound belongs to a broader class of thiazolidinone derivatives, where modifications at the imino and benzylidene positions significantly influence properties. Key analogs include:

Compound Name	Substituents	Molecular Formula	Key Features	Reference
(5Z)-3-(4-Bromo-benzyl)-5-(4-chloro-benzylidene)-4-thioxo-imidazolidin-2-one	4-Bromo-benzyl, 4-chloro-benzylidene	C₁₇H₁₃BrClN₂OS	- Thioamide (C=S) instead of imino group. - Chlorine vs. methoxy substituents.
(5Z)-5-(2-Chlorobenzylidene)-3-(4-bromophenyl)-2-thioxo-1,3-thiazolidin-4-one	4-Bromophenyl, 2-chlorobenzylidene	C₁₇H₁₀BrClN₂OS	- Chlorine at benzylidene ortho position. - Increased steric hindrance.
(2E,5Z)-2-[(2-Chlorophenyl)imino]-5-(4-fluorobenzylidene)-1,3-thiazolidin-4-one	2-Chlorophenylimino, 4-fluorobenzylidene	C₁₇H₁₁ClFN₃OS	- Fluorine (electron-withdrawing) vs. methoxy groups. - Altered electronic properties.
(2Z,5E)-5-(4-Dimethylaminobenzylidene)-3-(4-methylphenyl)-2-(4-methylphenylimino)-1,3-thiazolidin-4-one	4-Dimethylaminobenzylidene, 4-methylphenylimino	C₂₄H₂₄N₄OS	- Electron-rich dimethylamino group. - Enhanced π-π stacking potential.

Key Observations:

• Electron-withdrawing groups (e.g., Cl, F) increase electrophilicity of the thiazolidinone core, enhancing reactivity in nucleophilic additions .
• Bromine in the target compound may improve membrane permeability due to increased lipophilicity relative to chlorine or fluorine analogs .

Crystallographic and Physicochemical Properties

• Hydrogen bonding : Analogs with hydroxyl groups (e.g., 2-hydroxybenzylidene) form intramolecular H-bonds (S(6) motifs), stabilizing planar conformations .
• Crystal packing : Bulky substituents like 3,4,5-trimethoxybenzylidene may disrupt π-π stacking, reducing crystallinity compared to simpler analogs .

Biological Activity

The compound (2E,5Z)-2-[(4-bromophenyl)imino]-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one class of compounds, which have garnered significant interest in medicinal chemistry due to their diverse biological activities. This article reviews the biological activity of this specific compound and its derivatives based on recent literature.

Overview of Thiazolidin-4-ones

Thiazolidin-4-ones are characterized by a five-membered heterocyclic ring containing sulfur and nitrogen. These compounds have been studied extensively for their potential therapeutic applications, including anticancer , antidiabetic , antimicrobial , anti-inflammatory , and antiviral activities. The biological efficacy of thiazolidin-4-ones can be significantly influenced by the presence and position of substituents on the ring structure .

Anticancer Activity

Thiazolidin-4-one derivatives have shown promising anticancer properties. For instance, studies indicate that modifications at the 2 and 5 positions of the thiazolidinone ring can enhance cytotoxicity against various cancer cell lines. In particular, compounds with electron-withdrawing groups at position 4 of the phenyl ring demonstrated increased potency against breast cancer cells . The compound may exhibit similar activity due to its structural features.

Antimicrobial Activity

Research has highlighted the antimicrobial potential of thiazolidin-4-one derivatives against a range of pathogens. The incorporation of halogen substituents, such as bromine in this compound, has been linked to enhanced antibacterial activity. For example, a study reported that thiazolidin-4-one derivatives displayed significant inhibition against both Gram-positive and Gram-negative bacteria . The specific compound's structure suggests it could possess similar antimicrobial properties.

Antioxidant Activity

Antioxidant activity is another critical aspect of thiazolidin-4-ones. Compounds with methoxy groups have been shown to scavenge free radicals effectively. The presence of three methoxy groups in this compound may contribute to its antioxidant capacity, as indicated by studies where similar structures demonstrated significant DPPH radical scavenging activity .

Structure-Activity Relationship (SAR)

The biological activity of thiazolidin-4-one derivatives is heavily influenced by their structure. Key points include:

• Substituent Positioning : Variations at positions 2 and 5 can lead to significant changes in biological activity.
• Nature of Substituents : Electron-withdrawing groups tend to enhance anticancer properties, while electron-donating groups can improve antioxidant activity.
• Hybridization with Other Moieties : Combining thiazolidinone with other pharmacophores can lead to synergistic effects that enhance overall biological efficacy .

Case Studies

Several studies have focused on the synthesis and evaluation of thiazolidin-4-one derivatives:

• Synthesis and Anticancer Evaluation : A study synthesized a series of thiazolidinone derivatives and evaluated their anticancer activity against various cell lines. Compounds with bromine and methoxy substituents exhibited significant cytotoxic effects (IC50 values ranging from 10 to 30 µM) against MCF-7 breast cancer cells .
• Antimicrobial Efficacy : Another research effort tested multiple thiazolidin-4-one derivatives for antimicrobial activity using agar diffusion methods. Compounds similar to the one discussed showed zones of inhibition against Staphylococcus aureus and Escherichia coli, indicating promising antibacterial properties .

Q & A

Q. Table 1: Key Synthesis Parameters

Reagent	Solvent System	Temperature/Time	Yield
Thiosemicarbazide + Oxo-compound	DMF/Acetic Acid	Reflux, 2 hours	70–85%

Basic: How is the compound characterized for structural confirmation?

Methodological Answer:

• 1H/13C NMR : Used to confirm regiochemistry (E/Z isomerism) and substituent positions. For example, the benzylidene proton typically appears as a singlet near δ 8.0–8.5 ppm, while the imino group (N–H) resonates at δ 10–12 ppm .
• Mass Spectrometry (HRMS) : Validates molecular weight (e.g., observed [M+H]+ at m/z 487.9 for C19H18BrN3O4S) .
• IR Spectroscopy : Confirms carbonyl (C=O, ~1700 cm⁻¹) and imine (C=N, ~1600 cm⁻¹) functional groups .

Advanced: How does stereochemistry (E/Z isomerism) influence its biological activity?

Methodological Answer:
The Z-configuration at the benzylidene position is critical for bioactivity. For example, in analogs like (5Z)-5-(2-hydroxybenzylidene)thiazolidin-4-one, the Z-isomer shows enhanced cytotoxicity against cancer cell lines (IC50 = 2.3 µM) compared to the E-isomer (IC50 > 50 µM). This is attributed to improved π-π stacking with biological targets, such as tubulin or kinase enzymes .

Q. Table 2: SAR of Thiazolidin-4-one Derivatives

Substituent (R)	Configuration	IC50 (µM)	Target
3,4,5-Trimethoxybenzylidene	Z	1.8	Tubulin
4-Bromophenylimino	E	42.1	Kinase Inhibitor

Advanced: What crystallographic techniques resolve its 3D structure?

Methodological Answer:

• Single-Crystal X-ray Diffraction (SCXRD) : The compound is crystallized in a monoclinic system (space group P2₁/c), with SHELXL-2018/3 used for refinement. Key metrics include an R-factor of ≤0.05 and a data-to-parameter ratio >15:1 to ensure reliability .
• ORTEP-3 : Generates thermal ellipsoid plots to visualize anisotropic displacement parameters, confirming the planar geometry of the thiazolidinone ring .

Q. Table 3: Crystallographic Data

Parameter	Value
Space Group	P2₁/c
R-factor	0.048
Data-to-Parameter Ratio	22.7
Mean C–C Bond Length	1.39 Å

Advanced: How do hydrogen-bonding interactions stabilize the crystal lattice?

Methodological Answer:
Graph set analysis (Etter’s formalism) reveals a C(6) hydrogen-bonding motif between the thiazolidinone carbonyl (O4) and the imino N–H group (N2–H···O4, 2.89 Å). Additional π-π stacking (3.5 Å) between trimethoxybenzylidene and bromophenyl rings enhances lattice stability .

Advanced: What computational tools predict its pharmacokinetic properties?

Methodological Answer:

• ADME Prediction : SwissADME or PreADMET calculates logP (~3.2) and topological polar surface area (TPSA ~75 Ų), indicating moderate blood-brain barrier permeability.
• Molecular Docking (AutoDock Vina) : Docks the compound into the ATP-binding pocket of EGFR kinase (PDB: 1M17), showing a binding affinity of −9.2 kcal/mol via hydrophobic interactions with Leu694 and Val702 .